Cas no 1260873-27-5 (Piperidine, 3-(2,3,4-trifluorophenyl)-)

• Product Name: Piperidine, 3-(2,3,4-trifluorophenyl)-
• CAS No: 1260873-27-5
• MF: C₁₁H₁₂F₃N
• MW: 215.214893341064
• CID: 5907689
• PubChem ID: 23358038
• Update Time: 2025-06-11

Piperidine, 3-(2,3,4-trifluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 3-(2,3,4-trifluorophenyl)-
• AKOS013783965
• SCHEMBL7380797
• 1260873-27-5
• CS-0304652
• 3-(2,3,4-trifluorophenyl)piperidine
• EN300-1851828

• Inchi： 1S/C11H12F3N/c12-9-4-3-8(10(13)11(9)14)7-2-1-5-15-6-7/h3-4,7,15H,1-2,5-6H2
• InChI Key： LBIGIPYXUWGJNE-UHFFFAOYSA-N
• SMILES： N1CCCC(C2=CC=C(F)C(F)=C2F)C1

Computed Properties

• Exact Mass: 215.09218387g/mol
• Monoisotopic Mass: 215.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.200±0.06 g/cm3(Predicted)
• Boiling Point: 237.5±40.0 °C(Predicted)
• pka: 9.37±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on Piperidine, 3-(2,3,4-trifluorophenyl)-

Introduction to Piperidine, 3-(2,3,4-trifluorophenyl)- (CAS No. 1260873-27-5)

Piperidine, 3-(2,3,4-trifluorophenyl)- (CAS No. 1260873-27-5) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which combines a piperidine ring with a 2,3,4-trifluorophenyl substituent. The presence of the trifluoromethyl group imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The chemical formula of Piperidine, 3-(2,3,4-trifluorophenyl)- is C₁₀H₉F₃N. It has a molecular weight of approximately 198.17 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including nucleophilic substitution and aromatic substitution reactions. The synthesis process can be optimized to achieve high yields and purity levels, which are crucial for its use in pharmaceutical research.

In recent years, Piperidine, 3-(2,3,4-trifluorophenyl)- has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a scaffold in the development of novel drugs targeting various diseases. For instance, it has been investigated as a potential lead compound for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. The trifluoromethyl group in the molecule enhances its lipophilicity and blood-brain barrier permeability, which are essential properties for effective drug delivery to the central nervous system.

Moreover, Piperidine, 3-(2,3,4-trifluorophenyl)- has shown promising results in preclinical studies for its anti-inflammatory and analgesic properties. Research has demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a valuable candidate for the development of new treatments for chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of Piperidine, 3-(2,3,4-trifluorophenyl)- have also been extensively studied. It exhibits good oral bioavailability and a favorable metabolic profile, which are important factors for its potential use as an oral medication. Additionally, the compound has been shown to have low toxicity in animal models, further supporting its safety profile for human use.

In the realm of medicinal chemistry, Piperidine, 3-(2,3,4-trifluorophenyl)- serves as an excellent starting point for structure-activity relationship (SAR) studies. By modifying the substituents on the piperidine ring or the phenyl group, researchers can fine-tune the compound's biological activity and pharmacological properties. This flexibility makes it an attractive scaffold for drug design and optimization.

The latest research on Piperidine, 3-(2,3,4-trifluorophenyl)- has also explored its potential as a radiolabeling agent in nuclear medicine. Its unique chemical structure allows it to be labeled with radioisotopes such as fluorine-18 or carbon-11 without significantly altering its biological activity. This property makes it a promising candidate for positron emission tomography (PET) imaging studies to visualize and monitor various physiological processes in vivo.

In conclusion, Piperidine, 3-(2,3,4-trifluorophenyl)- (CAS No. 1260873-27-5) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for the development of new therapeutic agents targeting neurological disorders, inflammatory conditions, and other diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.